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Compound of Interest

Compound Name: N-Phenylmethanesulfonamide

Cat. No.: B072643 Get Quote

Application Note: Synthesis of N-
Phenylmethanesulfonamide
Introduction
N-Phenylmethanesulfonamide is a versatile chemical intermediate used in the synthesis of

pharmaceuticals and agrochemicals.[1][2] It serves as a crucial building block for introducing

the phenylsulfonamide moiety into more complex molecules.[1] This compound has been

investigated for potential antimicrobial and antitumor properties.[1] This application note

provides a detailed experimental protocol for the synthesis of N-Phenylmethanesulfonamide,

outlining the reaction conditions, purification, and characterization.

Chemical Properties
N-Phenylmethanesulfonamide is a white to light beige crystalline powder.[2][3] It is sparingly

soluble in water and stable under normal laboratory conditions.[1]
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Property Value Reference

Molecular Formula C₇H₉NO₂S [1][2][4]

Molecular Weight 171.22 g/mol [2][4]

Melting Point 93-97 °C [2]

Appearance
White to light beige crystalline

powder
[2][3]

CAS Number 1197-22-4 [1][2][5]

Experimental Protocol
Materials and Reagents:

Reagent
Molar Mass ( g/mol
)

Amount Moles

Aniline 93.13 250 g 2.68

Pyridine 79.10 233.2 g 2.95

Methanesulfonyl

chloride
114.55 319.6 g 2.79

Methylene chloride - 1.25 L -

2N Sodium hydroxide - 4 x 1 L -

Concentrated

Hydrochloric acid
- As needed -

Procedure:

The synthesis of N-Phenylmethanesulfonamide is achieved through the reaction of aniline

with methanesulfonyl chloride in the presence of pyridine as a base.[5]

Reaction Setup: In a suitable reaction vessel, dissolve 250 g (2.68 mol) of aniline and 233.2

g (2.95 mol) of pyridine in 1.25 L of methylene chloride.[5]
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Addition of Methanesulfonyl Chloride: Cool the solution to 0°C using an ice bath. To this

cooled solution, add 319.6 g (2.79 mol) of methanesulfonyl chloride dropwise, ensuring the

temperature is maintained at 0°C.[5]

Reaction: After the addition is complete, stir the resulting solution at 0°C for approximately 30

minutes. Then, allow the reaction mixture to warm to ambient temperature and continue

stirring for about 16 hours.[5]

Extraction: Transfer the mixture to a separatory funnel and extract it four times with 1 L of 2N

aqueous sodium hydroxide. Combine the aqueous extracts.[5]

Washing: Wash the combined aqueous layer with 1 L of methylene chloride to remove any

remaining organic impurities.[5]

Precipitation: Cool the aqueous layer to approximately 0°C in an ice bath and acidify with

concentrated hydrochloric acid until the pH reaches about 1. A precipitate will form.[5]

Isolation and Drying: Collect the precipitate by filtration and dry it thoroughly to obtain the

final product, N-Phenylmethanesulfonamide.[5]

Safety Precautions
Handle all chemicals in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[1]

Methanesulfonyl chloride is corrosive and lachrymatory; handle with extreme care.

Aniline is toxic and readily absorbed through the skin.

Pyridine is flammable and has a strong, unpleasant odor.

Avoid contact with skin and eyes.[1] If skin irritation occurs, seek medical advice.[1] If in

eyes, rinse cautiously with water for several minutes.[1]
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Store N-Phenylmethanesulfonamide in a tightly closed container in a cool, dry, and well-

ventilated area away from incompatible substances.[1]

Experimental Workflow
Caption: Experimental workflow for the synthesis of N-Phenylmethanesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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